3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)propanamide

• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 3-(1,3-dioxoisoindol-2-yl)-N-(1-phenylpentyl)propanamide
• InChI: InChI=1S/C22H24N2O3/c1-2-3-13-19(16-9-5-4-6-10-16)23-20(25)14-15-24-21(26)17-11-7-8-12-18(17)22(24)27/h4-12,19H,2-3,13-15H2,1H3,(H,23,25)
• InChI Key: LSJIBWVCAQDESU-UHFFFAOYSA-N
• SMILES: CCCCC(C1=CC=CC=C1)NC(=O)CCN2C(=O)C3=CC=CC=C3C2=O

Description

3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)propanamide, also known as DPIPP, is a synthetic compound that has been studied extensively for its potential applications in scientific research. DPIPP belongs to the class of compounds known as isoindolinones, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)propanamide exerts its inhibitory effects on PKC by binding to the enzyme's regulatory domain, thereby preventing its activation by diacylglycerol (DAG) and other signaling molecules. This leads to a decrease in PKC-mediated phosphorylation events and downstream signaling pathways.
Biochemical and physiological effects:
Studies have shown that 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)propanamide can modulate a variety of physiological processes, including synaptic plasticity, inflammation, and pain perception. In addition, 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)propanamide has been found to exhibit neuroprotective effects in animal models of ischemic stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)propanamide is its high selectivity for PKC, which allows for the specific modulation of this enzyme without affecting other signaling pathways. However, its efficacy in vivo may be limited by its poor solubility and bioavailability.

Future Directions

For research on 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)propanamide could include the development of more potent and selective PKC inhibitors based on its structure, as well as the investigation of its potential therapeutic applications in neurological and inflammatory disorders. Additionally, further studies could be conducted to elucidate the precise mechanisms underlying its neuroprotective effects and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)propanamide can be synthesized through a multi-step process involving the condensation of 1-phenylpentan-1-one with phthalic anhydride, followed by reduction and amidation reactions. The final product is obtained as a white powder with a melting point of approximately 176-178°C.

Scientific Research Applications

3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)propanamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. One of the main areas of interest has been its ability to selectively inhibit the activity of the protein kinase C (PKC) family of enzymes, which play a critical role in a variety of cellular processes.